Cas no 880802-40-4 (2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide)

2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide is a synthetic organic compound featuring a 1,2,4-triazole core functionalized with a 4-chlorophenyl group and an acetamide-linked 3,4-dimethoxyphenyl moiety. This structure confers potential biological activity, particularly in medicinal chemistry applications, due to the presence of multiple pharmacophores, including the triazole ring, chloro-substituted aromatic system, and dimethoxy groups. The compound's sulfanyl bridge enhances its versatility for further derivatization. Its well-defined molecular architecture makes it suitable for research in drug discovery, particularly as a scaffold for enzyme inhibition or receptor modulation studies. The compound exhibits stability under standard laboratory conditions, facilitating handling and storage.
2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide structure
880802-40-4 structure
Product Name:2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide
CAS No:880802-40-4
MF:C18H18ClN5O3S
MW:419.885221004486
CID:5475802
Update Time:2025-06-30

2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[[4-amino-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide
    • 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide
    • Inchi: 1S/C18H18ClN5O3S/c1-26-14-8-7-13(9-15(14)27-2)21-16(25)10-28-18-23-22-17(24(18)20)11-3-5-12(19)6-4-11/h3-9H,10,20H2,1-2H3,(H,21,25)
    • InChI Key: YYGYJKKOOKDGRR-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(OC)C(OC)=C1)(=O)CSC1N(N)C(C2=CC=C(Cl)C=C2)=NN=1

2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide Pricemore >>

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Additional information on 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide

Comprehensive Overview of 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide (CAS No. 880802-40-4)

The compound 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide, identified by its CAS No. 880802-40-4, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its intricate molecular structure, featuring a 1,2,4-triazole core and dimethoxyphenyl moiety, positions it as a promising candidate for various applications. Researchers and industry professionals frequently search for terms like "1,2,4-triazole derivatives", "chlorophenyl acetamide synthesis", and "dimethoxyphenyl applications", reflecting the growing interest in this compound's potential.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in drug discovery and material science. The 4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl group in this compound is particularly noteworthy due to its bioactivity, often linked to antimicrobial and anti-inflammatory properties. This aligns with trending topics such as "antibiotic resistance solutions" and "green chemistry innovations", which dominate scientific discourse. The compound's acetamide functionality further enhances its relevance, as acetamide derivatives are widely explored for their pharmacological efficacy.

Synthetic routes for CAS No. 880802-40-4 often involve multi-step reactions, including the condensation of 4-chlorobenzaldehyde with thiosemicarbazide, followed by cyclization and subsequent functionalization. Such methodologies are frequently queried in academic circles, with search terms like "triazole synthesis protocols" and "acetamide coupling reactions" gaining traction. The compound's 3,4-dimethoxyphenyl segment also ties into broader discussions about "natural product mimics", as dimethoxy-substituted aromatics are common in plant-derived bioactive molecules.

From an industrial perspective, 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide is valued for its potential as a scaffold in small-molecule drug development. Its structural features enable interactions with biological targets such as enzymes and receptors, making it a focal point for studies on "targeted therapy design" and "structure-activity relationships (SAR)". These topics are highly searched in conjunction with "high-throughput screening" and "computational chemistry tools", underscoring the compound's alignment with cutting-edge research trends.

Environmental and safety considerations are also paramount when discussing CAS No. 880802-40-4. While not classified as hazardous, its handling requires adherence to standard laboratory protocols. Queries like "chemical stability of triazole derivatives" and "safe handling of acetamides" reflect user concerns about operational safety. Additionally, the compound's potential biodegradability and eco-toxicity profile are subjects of ongoing investigation, resonating with the global push toward "sustainable chemistry practices".

In summary, 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide represents a multifaceted chemical with broad applicability. Its relevance to contemporary research themes—such as "drug discovery", "agrochemical innovation", and "green synthesis"—ensures its continued prominence in scientific literature. As interest in heterocyclic chemistry grows, this compound is poised to remain a key subject of exploration and development.

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